Cas no 340740-41-2 ((R)-1-methoxy-4-methylpentan-2-amine)

• Product Name: (R)-1-methoxy-4-methylpentan-2-amine
• CAS No: 340740-41-2
• MF: C₇H₁₇NO
• MW: 131.215982198715
• MDL: MFCD19207490
• CID: 5306434
• PubChem ID: 86597566
• Update Time: 2026-03-10

(R)-1-methoxy-4-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-methoxy-4-methylpentan-2-amine
• (2R)-1-methoxy-4-methyl-pentan-2-amine
• SCHEMBL711127
• 340740-41-2
• CMMWLDUVRGBDBR-SSDOTTSWSA-N
• PS-18845
• F89409
• MFCD19207490

• MDL： MFCD19207490
• Inchi： 1S/C7H17NO/c1-6(2)4-7(8)5-9-3/h6-7H,4-5,8H2,1-3H3/t7-/m1/s1
• InChI Key： CMMWLDUVRGBDBR-SSDOTTSWSA-N
• SMILES： C(OC)[C@H](N)CC(C)C

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (R)-1-methoxy-4-methylpentan-2-amine

Introduction to (R)-1-methoxy-4-methylpentan-2-amine (CAS No. 340740-41-2)

(R)-1-methoxy-4-methylpentan-2-amine is a chiral amine compound with significant applications in the field of pharmaceuticals and chemical synthesis. Its unique structural properties make it a valuable intermediate in the development of various bioactive molecules. This compound, identified by the CAS number 340740-41-2, has garnered attention due to its role in synthesizing complex organic molecules, particularly in the realm of drug discovery and development.

The stereochemistry of (R)-1-methoxy-4-methylpentan-2-amine is crucial for its biological activity, making it a key player in enantioselective synthesis. The presence of a stereogenic center at the second carbon atom imparts distinct chemical and pharmacological properties, which are highly sought after in medicinal chemistry. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this compound, facilitating its integration into diverse synthetic pathways.

In recent years, research has highlighted the importance of chiral amines in the development of novel therapeutic agents. (R)-1-methoxy-4-methylpentan-2-amine has been utilized as a building block in the synthesis of various pharmacologically active compounds. For instance, it has been incorporated into the structure of protease inhibitors, which are critical in treating diseases such as HIV and cancer. The ability to selectively produce enantiomerically pure forms of this compound has opened new avenues for drug design and optimization.

The chemical properties of (R)-1-methoxy-4-methylpentan-2-amine make it an excellent candidate for further functionalization. Its methoxy and methyl substituents provide reactive sites for various chemical transformations, including nucleophilic substitution and condensation reactions. These reactions are fundamental in constructing more complex molecular architectures, which are often required for achieving desired biological activities.

One of the most promising applications of (R)-1-methoxy-4-methylpentan-2-amine is in the field of CNS drug development. Chiral amines have been shown to exhibit enhanced binding affinity and selectivity towards neurological targets. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, offering potential treatments for neurological disorders such as depression and epilepsy. The precise stereochemical control over the synthesis of these derivatives is essential for maximizing their therapeutic efficacy.

The industrial production of (R)-1-methoxy-4-methylpentan-2-amine has seen significant improvements due to innovations in catalytic asymmetric methods. Transition metal-catalyzed reactions, such as those involving palladium or rhodium complexes, have enabled high-yield and enantioselective synthesis routes. These advancements not only reduce production costs but also minimize environmental impact by improving atom economy and reducing waste generation.

Another area where (R)-1-methoxy-4-methylpentan-2-amine has made a notable impact is in the synthesis of bioactive natural products. Many pharmacologically relevant compounds found in plants and microorganisms contain chiral amine moieties that are structurally similar to this compound. By leveraging its synthetic versatility, researchers can develop semi-synthetic routes to these natural products, providing alternatives to traditional extraction methods.

The future prospects for (R)-1-methoxy-4-methylpentan-2-amine are vast, with ongoing research exploring its potential in various domains. Emerging technologies such as flow chemistry and biocatalysis are expected to further enhance its synthetic accessibility and utility. Additionally, computational methods for predicting biological activity are being integrated into drug discovery pipelines, allowing for more targeted design of molecules incorporating this key intermediate.

In conclusion, (R)-1-methoxy-4-methylpentan-2-amine (CAS No. 340740-41-2) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features and versatile synthetic applications make it indispensable in the development of novel therapeutic agents. As research continues to uncover new possibilities for this compound, its significance in medicinal chemistry is set to grow even further.